Cas no 7182-86-7 (Tetrabutylammonium p-Toluenesulfonate)
Tetrabutylammonium p-Toluenesulfonate is a quaternary ammonium salt widely used as a phase-transfer catalyst in organic synthesis. Its key advantages include high solubility in both organic and aqueous phases, facilitating efficient transfer of reactants between immiscible solvents. The compound exhibits excellent thermal stability, making it suitable for reactions under elevated temperatures. Its strong nucleophilic character enhances reaction rates in alkylation, esterification, and polymerization processes. Additionally, it serves as an effective electrolyte in electrochemical applications due to its ionic conductivity. The product is valued for its consistent purity and reliability in industrial and research settings, ensuring reproducible results in synthetic chemistry.
7182-86-7 structure
Product Name:Tetrabutylammonium p-Toluenesulfonate
CAS No:7182-86-7
MF:C23H43NO3S
MW:413.657426118851
MDL:MFCD00043227
CID:47277
PubChem ID:24861983
Update Time:2025-06-17
Tetrabutylammonium p-Toluenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Tetrabutylammonium 4-toluenesulfonate
- Tetrabutylammonium p-Toluenesulfonate
- 4-methylbenzenesulfonate,tetrabutylazanium
- tetrabutylammonium toluene-4-sulfonate
- p-Toluenesulfonic acid tetrabutylammonium salt
- TBA p-toluenesulfonate
- tetrabutylammonium tosylate
- tetra-n-butylammonium tosylate
- tetrabutylammonium 4-methylbenzenesulfonate
- Tetrabutylammonium, salt with 4-methylbenzenesulphonic acid (1:1)
- C23H43NO3S
- SZ034
- Tetrabutylammonium-p-toluenesulfonate
- TRA0069808
- O464
- AKOS025243482
- tetrabutylammonium4-methylbenzenesulfonate
- 7182-86-7
- tetrabutylammonium p-toluene sulfonate
- AS-65795
- D92730
- CHEMBL1077952
- T3660
- DTXSID80222102
- TETRABUTYLAMMONIUMTOLUENE-4-SULFONATE
- 4-methylbenzenesulfonate;tetrabutylazanium
- Tetrabutyl-ammonium p-Toluenesulfonate
- Tetrabutylammonium 4-toluenesulfonate [N4,4,4,4]TsO
- EINECS 230-548-8
- FT-0636384
- tetrabutylazanium 4-methylbenzene-1-sulfonate
- SCHEMBL157620
- MFCD00043227
- Tetrabutylammonium p-toluenesulfonate
- REAVCZWUMGIGSW-UHFFFAOYSA-M
- DB-055575
-
- MDL： MFCD00043227
- Inchi： 1S/C16H36N.C7H8O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-6-2-4-7(5-3-6)11(8,9)10/h5-16H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
- InChI Key： REAVCZWUMGIGSW-UHFFFAOYSA-M
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](CCCC)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 413.29600
- Monoisotopic Mass: 413.29636541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 12
- Complexity: 309
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.6
Experimental Properties
- Color/Form: No data available
- Melting Point: 67.0 to 71.0 deg-C
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: acetonitrile: 0.1 g/mL, clear, colorless
- PSA: 65.58000
- LogP: 6.98350
- λmax: 220(H2O)(lit.)
- Vapor Pressure: No data available
Tetrabutylammonium p-Toluenesulfonate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：3
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
Tetrabutylammonium p-Toluenesulfonate Customs Data
- HS CODE：29239000
- Customs Data：
China Customs Code:
29239000
Tetrabutylammonium p-Toluenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T136847-100g |
Tetrabutylammonium p-Toluenesulfonate |
7182-86-7 | 98% | 100g |
¥590.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T136847-25g |
Tetrabutylammonium p-Toluenesulfonate |
7182-86-7 | 98% | 25g |
¥174.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T136847-5g |
Tetrabutylammonium p-Toluenesulfonate |
7182-86-7 | 98% | 5g |
¥48.90 | 2023-08-31 | |
| Alichem | A019089326-25g |
Tetrabutylammonium 4-methylbenzenesulfonate |
7182-86-7 | 95% | 25g |
$317.10 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R055366-100g |
Tetrabutylammonium p-Toluenesulfonate |
7182-86-7 | ≥99% | 100g |
￥405 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R055366-25g |
Tetrabutylammonium p-Toluenesulfonate |
7182-86-7 | ≥99% | 25g |
￥127 | 2024-05-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01766-10g |
Tetrabutylammonium 4-methylbenzenesulfonate |
7182-86-7 | 99% | 10g |
¥1358.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01766-2g |
Tetrabutylammonium 4-methylbenzenesulfonate |
7182-86-7 | 99% | 2g |
¥498.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T857038-500g |
Tetrabutylammonium\xa0p-toluenesulfonate |
7182-86-7 | ≥99% | 500g |
￥2,650.00 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T3660-5g |
Tetrabutylammonium p-Toluenesulfonate |
7182-86-7 | 98.0%(T) | 5g |
￥430.0 | 2022-06-09 |
Tetrabutylammonium p-Toluenesulfonate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7182-86-7)Tetrabutylammonium p-Toluenesulfonate
Order Number:A1048801
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:27
Price ($):279.0
Email:sales@amadischem.com
Tetrabutylammonium p-Toluenesulfonate Related Literature
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Riccardo Turrisi,Alessandro Sanguineti,Mauro Sassi,Brett Savoie,Atsuro Takai,Giorgio E. Patriarca,Matteo M. Salamone,Riccardo Ruffo,Gianfranco Vaccaro,Francesco Meinardi,Tobin J. Marks,Antonio Facchetti,Luca Beverina J. Mater. Chem. A 2015 3 8045
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Riccardo Turrisi,Alessandro Sanguineti,Mauro Sassi,Brett Savoie,Atsuro Takai,Giorgio E. Patriarca,Matteo M. Salamone,Riccardo Ruffo,Gianfranco Vaccaro,Francesco Meinardi,Tobin J. Marks,Antonio Facchetti,Luca Beverina J. Mater. Chem. A 2015 3 8045
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Haibo Mei,Jiang Liu,Romana Pajkert,Li Wang,Gerd-Volker R?schenthaler,Jianlin Han Org. Chem. Front. 2021 8 767
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Luca Beverina,Riccardo Ruffo,Giorgio Patriarca,Filippo De Angelis,Dominique Roberto,Stefania Righetto,Renato Ugo,Giorgio A. Pagani J. Mater. Chem. 2009 19 8190
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Luca Beverina,Riccardo Ruffo,Matteo M. Salamone,Elisabetta Ronchi,Maddalena Binda,Dario Natali,Marco Sampietro J. Mater. Chem. 2012 22 6704
7182-86-7 (Tetrabutylammonium p-Toluenesulfonate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7182-86-7)Tetrabutylammonium p-Toluenesulfonate
Purity:99%
Quantity:500g
Price ($):279.0